Cas no 2320889-50-5 (N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide)

• Product Name: N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide
• CAS No: 2320889-50-5
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 6545477
• PubChem ID: 132451037
• Update Time: 2025-07-25

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide
• F6571-1874
• AKOS040704635
• N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-6-methoxy-1H-indole-2-carboxamide
• N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-6-methoxy-1H-indole-2-carboxamide
• N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-6-methoxy-1H-indole-2-carboxamide
• 2320889-50-5

• Inchi： 1S/C17H22N2O5/c1-22-13-3-2-12-8-15(19-14(12)9-13)16(21)18-10-17(24-7-5-20)4-6-23-11-17/h2-3,8-9,19-20H,4-7,10-11H2,1H3,(H,18,21)
• InChI Key： CWXXXHKQTACLQL-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2=CC3C=CC(=CC=3N2)OC)=O)(C1)OCCO

Computed Properties

• Exact Mass: 334.15287181g/mol
• Monoisotopic Mass: 334.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.8Ų

Additional information on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide

Recent Advances in the Study of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide (CAS: 2320889-50-5)

The compound N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide (CAS: 2320889-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole-2-carboxamide core and oxolan-3-ylmethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the coupling of 6-methoxy-1H-indole-2-carboxylic acid with a modified oxolan-3-ylmethyl amine derivative, followed by selective hydroxylation. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacologically, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide has demonstrated notable activity as a modulator of specific kinase pathways. In vitro and in vivo studies have revealed its efficacy in inhibiting aberrant signaling pathways associated with inflammatory diseases and certain cancers. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potent inhibitory effects on JAK-STAT signaling, suggesting potential applications in autoimmune disorders such as rheumatoid arthritis.

Further investigations into the compound's mechanism of action have uncovered its ability to interact with multiple molecular targets. Structural analysis via X-ray crystallography and molecular docking simulations has provided insights into its binding modes, revealing key interactions with active sites of target proteins. These findings, published in Nature Communications (2023), underscore the compound's versatility and its potential as a scaffold for designing next-generation therapeutics.

In addition to its therapeutic potential, the safety profile of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide has been a focal point of recent research. Preliminary toxicology studies in animal models have indicated a favorable safety window, with minimal off-target effects at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential side effects.

In conclusion, the growing body of research on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-6-methoxy-1H-indole-2-carboxamide (CAS: 2320889-50-5) highlights its significant promise in drug development. Advances in synthesis, coupled with a deeper understanding of its pharmacological and mechanistic properties, position this compound as a valuable candidate for future therapeutic applications. Continued research efforts will be essential to translate these findings into clinical benefits.